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Compound of Interest

Compound Name:
1-Methyl-4-(4-

methylcyclohexyl)benzene

CAS No.: 70243-62-8

Cat. No.: B2476138

Get Quote

Executive Summary & Structural Definition
The phenylcyclohexane (PCH) core is a privileged scaffold in both medicinal chemistry and

materials science, offering a balance of rigidity (phenyl ring) and three-dimensionality

(cyclohexane ring). This guide compares the C1 (Methyl) and C5 (Pentyl) homologs to illustrate

critical "Magic Methyl" vs. "Lipophilic Tail" effects in drug design.

Compound A (The Lead):1-Methyl-4-(4-methylcyclohexyl)benzene[1][2]

CAS: 70243-62-8[1][2][3][4]

Characteristics: Compact, rigid, high symmetry.

Compound B (The Analog):1-Methyl-4-(4-pentylcyclohexyl)benzene

Context: The "Pentyl Analog" represents a classic chain-extension modification used to

probe hydrophobic pockets or alter membrane permeability.
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Structural Comparison Table

Feature
1-Methyl-4-(4-
methylcyclohexyl)benzene

4-Pentyl Analog (1-Methyl-
4-(4-
pentylcyclohexyl)benzene)

Formula

Molecular Weight 188.31 g/mol 244.42 g/mol

Alkyl Tail Methyl (-CH₃) Pentyl (-C₅H₁₁)

Steric Bulk Low (Compact) High (Flexible Chain)

Lipophilicity (cLogP) ~5.1 (High) ~7.2 (Very High)

Primary Application Traction Fluids, LC Precursors
Liquid Crystals (Mesogens),

Lipophilic Probes

Physicochemical Performance & Drug Design
Implications
For a medicinal chemist, the transition from a methyl to a pentyl group is not merely structural

—it drastically alters the ADME (Absorption, Distribution, Metabolism, Excretion) profile.

A. Lipophilicity and Solubility
Methyl Analog: With a cLogP of ~5.1, it is already highly lipophilic but remains within the

"druggable" range for CNS targets or lipid-formulated delivery. Its compact size allows for

efficient packing in crystal lattices, potentially resulting in a higher melting point relative to its

molecular weight.

Pentyl Analog: The addition of four methylene units (

) increases cLogP by approximately +2.0 units. This pushes the molecule into "Brick Dust"
territory (poor solubility), making it suitable only for specific Lipid Nanoparticle (LNP)
formulations or as a membrane anchor.

B. Metabolic Stability Profile
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The structural difference dictates the metabolic "soft spots."

Methyl Analog: The primary metabolic risk is benzylic oxidation at the methyl groups (on the

benzene or cyclohexane). This is often rapid, leading to carboxylic acid metabolites that are

quickly excreted.

Pentyl Analog: The flexible pentyl chain introduces multiple sites for

and

oxidation (CYP450 mediated). However, the terminal methyl of a pentyl chain is often less
reactive than a benzylic methyl, potentially altering half-life (

).

C. Phase Behavior (Liquid Crystal Relevance)
While relevant to formulation stability:

Methyl Analog: Tends to be crystalline or have a narrow liquid range.

Pentyl Analog: The flexible tail disrupts crystal packing, lowering the melting point and often

inducing nematic liquid crystal phases. This property is exploited in self-emulsifying drug

delivery systems (SEDDS) where fluidity is required.

Experimental Protocols
Protocol 1: Synthesis via Friedel-Crafts &
Hydrogenation
Context: This route ensures high regioselectivity for the para-substituted product.

Step-by-Step Methodology:

Acylation (Friedel-Crafts):

React Toluene with 4-Methylcyclohexanecarbonyl chloride (for Methyl analog) or 4-

Pentylcyclohexanecarbonyl chloride (for Pentyl analog) using
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catalyst in

at 0°C.

Critical Control: Maintain temperature <5°C to prevent isomerization.

Reduction (Wolff-Kishner or Clemmensen):

Reduce the resulting ketone to the methylene linkage using Hydrazine hydrate/KOH

(Wolff-Kishner).

Alternative: For the direct coupling described in industrial patents (hydroalkylation), react

Toluene with 4-alkylcyclohexene using HF/

catalyst.

Purification:

Fractional distillation under high vacuum.

Validation: Confirm purity >98% via GC-MS.

Protocol 2: Lipophilicity Assessment (Chromatographic
Hydrophobicity Index)
Context: Traditional Shake-flask methods fail for highly lipophilic compounds (LogP > 5).

System: Fast Gradient HPLC on a C18 reversed-phase column.

Mobile Phase:

A: 50mM Ammonium Acetate (pH 7.4)

B: Acetonitrile

Gradient: 0% to 100% B over 5 minutes.

Calibration: Run a standard set of drugs with known LogP (e.g., Progesterone, Amiodarone).
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Calculation:

. Convert CHI to LogP using the calibration curve.

Visualizations
Diagram 1: Comparative Metabolic Pathways
This diagram illustrates how the alkyl chain length shifts the metabolic liability from simple

benzylic oxidation to complex chain oxidation.
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Caption: Metabolic divergence: Methyl analog undergoes rapid benzylic oxidation, while Pentyl

analog enters fatty-acid-like degradation pathways.

Diagram 2: Structure-Property Relationship (SPR) Flow
Visualizing the impact of chain extension on physical state and bio-application.
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Caption: Chain length dictates the transition from crystalline solid (Methyl) to fluid lipophile

(Pentyl), determining formulation utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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